Cas no 2097893-22-4 (1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine)

• Product Name: 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine
• CAS No: 2097893-22-4
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 5468807
• Update Time: 2025-10-28

1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine
• (2-methoxyphenyl)-[3-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]azetidin-1-yl]methanone
• 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

• Inchi： 1S/C17H17N5O3/c1-11-7-15(22-17(20-11)18-10-19-22)25-12-8-21(9-12)16(23)13-5-3-4-6-14(13)24-2/h3-7,10,12H,8-9H2,1-2H3
• InChI Key： HJLWCUPHXNJFLZ-UHFFFAOYSA-N
• SMILES： O(C1=CC(C)=NC2=NC=NN12)C1CN(C(C2C=CC=CC=2OC)=O)C1

Computed Properties

• Exact Mass: 339.13313942 g/mol
• Monoisotopic Mass: 339.13313942 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.3
• XLogP3: 1.8
• Topological Polar Surface Area: 81.8

Additional information on 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine

Introduction to 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine (CAS No. 2097893-22-4)

1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine (CAS No. 2097893-22-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of azetidines and features a unique combination of a methoxybenzoyl group and a triazolopyrimidine moiety, which endows it with a range of biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine is characterized by its azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom. The presence of the methoxybenzoyl group and the triazolopyrimidine moiety imparts specific pharmacological properties to the molecule. The methoxybenzoyl group is known for its ability to enhance lipophilicity and improve cellular permeability, while the triazolopyrimidine moiety is associated with potent biological activities such as anti-inflammatory and antiviral effects.

The synthesis of 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine typically involves multi-step reactions. One common approach is to start with the synthesis of the azetidine ring through a ring-closing metathesis reaction or a nucleophilic substitution reaction. The methoxybenzoyl group can be introduced via an esterification reaction, while the triazolopyrimidine moiety can be synthesized through a series of condensation and cyclization reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the preparation of this compound.

In terms of biological properties, 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways such as NF-κB and MAPK. Additionally, studies have indicated that this compound exhibits antiviral activity against several viral strains, including influenza and herpes simplex virus. These findings suggest that 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine could be a valuable lead compound for the development of new therapeutic agents.

The pharmacokinetic profile of 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine has also been investigated in animal models. Preliminary data indicate that it has good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine in humans. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease conditions such as chronic inflammatory disorders and viral infections.

Beyond its therapeutic applications, 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine has also been explored for its potential use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radiotracers or fluorescent probes for non-invasive imaging techniques such as positron emission tomography (PET) or fluorescence imaging. This could facilitate the early detection and monitoring of disease progression in patients.

In conclusion, 1-(2-Methoxybenzoyl)-3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine (CAS No. 2097893-22-4) represents a promising candidate for further development in both therapeutic and diagnostic applications. Its unique chemical structure and favorable biological properties make it an attractive target for researchers in the field of medicinal chemistry. Ongoing research efforts aim to optimize its pharmacological profile and explore new avenues for its application in clinical settings.